Uridine 5''-diphosphoglucose disodium Salt

Core Science & Biosynthesis

The Cornerstone of Glycogenesis: Elucidating the Role of Uridine 5'-diphosphoglucose (UDP-Glucose)

An In-Depth Technical Guide for Researchers

Introduction: Beyond Simple Storage - The Dynamic Role of Glycogen

In the intricate landscape of cellular metabolism, energy storage is a matter of dynamic control and rapid accessibility. While lipids represent a more energy-dense long-term reserve, glycogen stands as the principal, readily mobilizable form of glucose in animals and fungi.[1][2] Stored primarily in the liver and skeletal muscle, glycogen's branched structure allows for rapid enzymatic release of glucose units when energy demands spike.[3] The liver utilizes its glycogen stores to maintain blood glucose homeostasis, a critical function for overall organismal health, whereas muscle glycogen serves as a direct, localized fuel source for contraction.[4][5][6]

The synthesis of this vital polymer, a process termed glycogenesis, is not a simple reversal of its breakdown. It is a distinct anabolic pathway that requires an 'activated' form of glucose to drive the formation of glycosidic bonds. This activation is the central topic of this guide. The key molecule, the cornerstone upon which every new glucose unit is laid, is Uridine 5'-diphosphoglucose , commonly supplied in its stable disodium salt form (UDP-glucose) for research applications.[1][7][] This document provides a comprehensive exploration of UDP-glucose's function in glycogen synthesis, the enzymatic machinery it fuels, its complex regulation, and a practical guide for its application in vitro.

Part 1: The Activation Step - Synthesis of the Essential Glycosyl Donor

Before a glucose molecule can be incorporated into a growing glycogen chain, it must be "activated." This process elevates its energy state, making the subsequent transfer reaction thermodynamically favorable.

The synthesis of UDP-glucose is a critical preparatory step catalyzed by the enzyme UDP-glucose pyrophosphorylase (UGPase) .[3][7][9] The reaction proceeds as follows:

Glucose-1-Phosphate (G1P) + Uridine Triphosphate (UTP) ⇌ UDP-Glucose + Pyrophosphate (PPi) [7][10][11]

From an experimental design perspective, it is crucial to understand the causality behind this reaction's efficiency in vivo. While the reaction itself is reversible, it is powerfully driven in the forward direction by the immediate and highly exergonic hydrolysis of the pyrophosphate (PPi) product by the ubiquitous enzyme, inorganic pyrophosphatase.[12] This rapid removal of a product effectively renders the synthesis of UDP-glucose an irreversible step under physiological conditions, ensuring a steady supply of activated glucose for glycogenesis.[12]

The use of the disodium salt of UDP-glucose in experimental settings is standard practice. This form enhances the molecule's solubility and stability in aqueous buffer systems, which is critical for achieving consistent and reproducible results in enzymatic assays.[]

Part 2: The Core Machinery of Glycogen Elongation

With a pool of activated UDP-glucose available, the core machinery of glycogen synthesis can proceed. This process is a coordinated effort between a priming enzyme and the main chain-elongating enzyme.

The Primer: Initiation by Glycogenin

A key mechanistic insight is that the primary enzyme of elongation, glycogen synthase, cannot initiate synthesis de novo.[13][14] It requires a pre-existing chain of at least four glucose residues to act as a primer.[3][15] This priming function is masterfully performed by a protein enzyme called glycogenin .[15][16]

Glycogenin is a dimeric protein that possesses the remarkable ability to catalyze its own glucosylation (autocatalysis).[15][16][17] It utilizes UDP-glucose as the donor to covalently attach the first glucose molecule to a specific tyrosine residue (Tyr-194) within its own structure.[3][15][18] Subsequently, glycogenin's intrinsic glucosyltransferase activity extends this initial glucose into a short chain of approximately 7-14 glucose residues, again using UDP-glucose as the substrate for each addition.[15][18] This short, covalently attached oligosaccharide chain serves as the essential primer for glycogen synthase to take over.[14][19]

The Key Player: Glycogen Synthase

Glycogen synthase (GS) is the rate-limiting enzyme in glycogenesis.[20] It catalyzes the transfer of the glucosyl moiety from UDP-glucose to the non-reducing end of the glycogen primer or a growing glycogen chain.[1][13] This reaction forms an α-1,4-glycosidic bond, releasing UDP as a product.[3][13]

Glycogen(n residues) + UDP-Glucose → Glycogen(n+1 residues) + UDP [3]

The reaction mechanism involves a nucleophilic attack from the C4 hydroxyl group of the terminal glucose residue on the glycogen chain onto the C1 carbon of the glucose molecule attached to UDP.[3] The UDP moiety serves as an excellent leaving group, facilitating the reaction.[3][21]

Creating Complexity: The Branching Enzyme

Glycogen synthase can only create linear chains of α-1,4-linked glucose residues.[1] To create the characteristic branched structure of glycogen, which is vital for its solubility and the rapid mobilization of glucose, a separate enzyme is required: the amylo-(1,4→1,6)-transglycosylase , commonly known as the branching enzyme.[1][12]

Once a linear chain created by glycogen synthase reaches a sufficient length (typically at least 11 residues), the branching enzyme cleaves a terminal segment of about 6-7 glucose units and transfers it to the C6 hydroxyl group of a glucose residue on the same or a nearby chain.[3] This creates an α-1,6-glycosidic bond, establishing a new branch point.[3] Each new branch provides another non-reducing end from which glycogen synthase can continue to elongate, exponentially increasing the sites for both synthesis and subsequent degradation.

Glycogen Synthesis Pathway

The following diagram illustrates the central role of UDP-glucose in the multi-enzyme pathway of glycogen synthesis.

Caption: The glycogen synthesis pathway from Glucose-1-Phosphate to branched glycogen.

Part 3: A System of Checks and Balances - The Regulation of Glycogen Synthesis

The synthesis of glycogen is tightly regulated to prevent futile cycles of synthesis and degradation and to respond to the metabolic needs of the cell and the organism.[1] This regulation converges on the key enzyme, glycogen synthase, through both allosteric and hormonal (covalent modification) mechanisms.

Allosteric Regulation: The Glucose-6-Phosphate Sensor

Glycogen synthase is a potent sensor of glucose availability within the cell. Its activity is strongly stimulated allosterically by Glucose-6-Phosphate (G6P) .[2][22][23] When cellular glucose levels are high, the concentration of G6P, the product of the first step of glycolysis, also rises. This high G6P concentration binds to an allosteric site on glycogen synthase, inducing a conformational change that greatly increases the enzyme's activity.[3][13] This provides a direct, localized signal that excess glucose is available and should be stored as glycogen. This allosteric activation is a primary mechanism by which insulin promotes muscle glycogen accumulation.[22][23]

Hormonal Control: The Insulin-Glucagon Axis

The hormonal control of glycogen synthase is mediated by its phosphorylation state. The enzyme exists in two interconvertible forms:

• Glycogen Synthase 'a' : The dephosphorylated, active form.

• Glycogen Synthase 'b' : The phosphorylated, generally inactive form (though it can be activated by high levels of the allosteric effector G6P).[1]

The phosphorylation state is controlled by the opposing actions of insulin and glucagon (in the liver) or epinephrine (in muscle).[2][5][24]

• Insulin (Anabolic Signal) : Released in response to high blood glucose, insulin stimulates glycogen synthesis.[2][6][24] It activates protein phosphatases (like Protein Phosphatase 1) that dephosphorylate glycogen synthase, converting it to the highly active 'a' form.[1] This ensures that absorbed glucose is efficiently stored.

• Glucagon/Epinephrine (Catabolic Signal) : Released during fasting (glucagon) or in response to stress (epinephrine), these hormones signal a need for glucose mobilization.[2][4][24] They activate protein kinases (like Protein Kinase A) which phosphorylate glycogen synthase, converting it to the less active 'b' form and thereby inhibiting glycogen synthesis.[3]

Regulation of Glycogen Synthase

This diagram summarizes the dual control mechanisms acting on Glycogen Synthase.

Caption: Hormonal and allosteric regulation of Glycogen Synthase activity.

Part 4: In Practice - An In Vitro Glycogen Synthesis Assay

For researchers in drug development or fundamental science, quantifying the activity of the glycogen synthesis pathway is essential. The following protocol describes a self-validating system for measuring the incorporation of glucose from UDP-glucose into glycogen in vitro.

Experimental Objective

To quantify the rate of glycogen synthesis by measuring the incorporation of a labeled or unlabeled glucose moiety from UDP-glucose into a glycogen primer, catalyzed by purified glycogen synthase.

Materials & Reagents

• Enzymes:

  • Purified Glycogen Synthase (e.g., from rabbit skeletal muscle)

  • (Optional) Purified Branching Enzyme

• Substrates & Effectors:

  • Uridine 5'-diphosphoglucose, disodium salt (UDP-Glucose) [][25]

  • Glycogen (e.g., from oyster or rabbit liver, to act as a primer)

  • Glucose-6-Phosphate (G6P, as an allosteric activator)

  • (For detection) UDP-[¹⁴C]-Glucose or a commercial Glycogen Assay Kit[26]

• Buffers & Solutions:

  • Assay Buffer: 50 mM Tris-HCl, pH 7.8, 5 mM MgCl₂, 2 mM DTT

  • Stop Solution: 75% Ethanol

  • Wash Solution: 70% Ethanol

  • Scintillation Cocktail (if using radiolabel)

Data Summary Table: Reagent Concentrations

Reagent	Stock Concentration	Final Assay Concentration	Purpose
Tris-HCl, pH 7.8	1 M	50 mM	Buffering agent
MgCl₂	1 M	5 mM	Cofactor for enzymatic activity
DTT	1 M	2 mM	Reducing agent to preserve enzyme
Glycogen Primer	20 mg/mL	1-2 mg/mL	Acceptor molecule
UDP-Glucose	100 mM	1-5 mM	Glucose Donor Substrate
G6P	100 mM	5-10 mM	Allosteric Activator
Glycogen Synthase	1 mg/mL	5-10 µg/mL	Catalyst

Step-by-Step Protocol

• Reagent Preparation:

  • Prepare all buffers and stock solutions. Store UDP-glucose solutions frozen at -20°C in aliquots to avoid repeated freeze-thaw cycles.[25]

  • On the day of the experiment, thaw all reagents on ice. Prepare a master mix of the Assay Buffer containing MgCl₂, DTT, Glycogen, and G6P.

• Reaction Setup:

  • In microcentrifuge tubes on ice, add the master mix.

  • Add the substrate, UDP-Glucose (or radiolabeled UDP-[¹⁴C]-Glucose).

  • Add water to bring the reaction to its penultimate volume.

  • Causality Check: Pre-incubate the tubes at the reaction temperature (e.g., 30°C) for 5 minutes. This ensures temperature equilibration before the reaction is initiated, a critical step for accurate kinetic measurements.

• Initiation and Incubation:

  • Initiate the reaction by adding the final component, Glycogen Synthase, to each tube. Vortex briefly.

  • Incubate the reaction at 30°C for a defined period (e.g., 10, 20, 30 minutes). A time-course experiment is essential to ensure the reaction rate is linear.

• Reaction Termination and Glycogen Precipitation:

  • Stop the reaction by adding 1 mL of ice-cold 75% ethanol. This denatures the enzyme and precipitates the high-molecular-weight glycogen, separating it from the unreacted, soluble UDP-glucose substrate.

  • Incubate on ice for 30 minutes to ensure complete precipitation.

• Washing and Quantification:

  • Centrifuge the tubes at high speed (e.g., 14,000 x g) for 10 minutes to pellet the glycogen.

  • Carefully aspirate and discard the supernatant containing unreacted substrate.

  • Wash the pellet with 1 mL of 70% ethanol to remove any remaining soluble components. Centrifuge again and discard the supernatant.

  • Self-Validation: This wash step is crucial. Inadequate washing is a common source of high background signal. Repeating the wash step can validate the removal of unincorporated substrate.

  • Allow the pellet to air dry briefly.

• Data Acquisition:

  • Radiolabel Method: Resuspend the pellet in water, add to a scintillation vial with a cocktail, and measure the incorporated radioactivity using a scintillation counter.

  • Colorimetric/Fluorometric Method: Resuspend the pellet in hydrolysis buffer provided by a commercial kit.[26] This typically involves enzymatic degradation of the newly synthesized glycogen back to glucose, which is then quantified via an enzymatic reaction that produces a colored or fluorescent product.[26][27]

• Controls:

  • Negative Control (No Enzyme): A reaction mix without glycogen synthase is essential to measure the background signal from non-specific substrate binding or incomplete washing.

  • No Primer Control: A reaction without the glycogen primer can be used to confirm the primer-dependent nature of the enzyme.

Experimental Workflow Diagram

Sources

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Deciphering the Mechanism of Action of Uridine 5'-Diphosphoglucose Disodium Salt in Glycosylation

An In-Depth Technical Guide for Application Scientists and Drug Development Professionals

Executive Summary

Uridine 5'-diphosphoglucose (UDP-Glc) is the quintessential activated nucleotide sugar donor driving critical glycosylation events across mammalian, plant, and bacterial systems. In laboratory and drug development settings, it is predominantly utilized in its disodium salt formulation . This whitepaper deconstructs the biochemical mechanisms of UDP-Glc, its pivotal role in Endoplasmic Reticulum (ER) quality control and extracellular signaling, and provides a rigorously validated, step-by-step protocol for leveraging UDP-Glc disodium salt in in vitro glycosyltransferase assays.

The Biochemical Architecture: Why the Disodium Salt?

Before examining enzymatic pathways, one must understand the causality behind reagent selection. UDP-Glc is a high-energy molecule; the thermodynamic driving force for glycosylation relies on the cleavage of its energy-rich diphosphate bond.

However, in unbuffered aqueous environments, the diphosphate linkage is highly susceptible to spontaneous, auto-catalytic hydrolysis. The disodium salt formulation ( C15​H22​N2​Na2​O17​P2​ ) is engineered to provide critical electrostatic stabilization. The two Na+ counterions coordinate the negatively charged phosphate oxygens, preventing protonation and subsequent cleavage of the phosphodiester bond during storage and freeze-thaw cycles. For the application scientist, this ensures that the molarity of the donor substrate remains absolute, enabling precise Michaelis-Menten kinetic calculations.

Intracellular Mechanisms: ER Quality Control and UGGT Dynamics

In mammalian and plant cells, UDP-Glc is the exclusive donor substrate for UDP-glucose:glycoprotein glucosyltransferase (UGGT) , the master folding sensor of the ER quality control (ERQC) system[1][2].

UGGT possesses a highly flexible, C-shaped sensor region composed of thioredoxin-like domains, tethered to a smaller catalytic domain[3]. The mechanism of action unfolds as follows:

• Recognition: UGGT scans newly synthesized glycoproteins, specifically recognizing exposed hydrophobic patches indicative of incomplete folding[3][4].

• Catalysis: Upon binding a misfolded substrate, UGGT undergoes a secondary structure conformational shift. It utilizes UDP-Glc to transfer a single glucose moiety to the terminal mannose of the Man9​GlcNAc2​ glycan[4][5].

• Chaperone Re-engagement: This monoglucosylation acts as a "quality tag," forcing the glycoprotein to re-bind to the lectin-like chaperones Calnexin (CNX) and Calreticulin (CRT) for another folding attempt[1][2].

• Release or Degradation: Glucosidase II eventually cleaves the glucose. If the protein has achieved its native conformation, it exits the ER; if it remains misfolded, it is targeted for ER-associated degradation (ERAD)[5][6].

ER Quality Control Pathway mediated by UGGT and UDP-Glucose.

Extracellular Signaling and Metabolic Regulation

Beyond its role as a structural donor, UDP-Glc functions as a potent autocrine and paracrine signaling molecule.

The P2Y14 Receptor Axis: UDP-Glc is a primary agonist for the P2Y14 receptor (P2Y14R), a broadly expressed G-protein-coupled receptor[7]. Activation of P2Y14R by extracellular UDP-Glc triggers intracellular signaling cascades, including the phosphorylation of extracellular signal-regulated kinase (ERK) 1/2, which modulates immune and inflammatory responses[7].

Oncological Metabolism: Intracellular UDP-Glc pools are tightly regulated by UDP-glucose pyrophosphorylase 2 (UGP2). Recent oncology research highlights that UGP2 is critical for the survival of pancreatic ductal adenocarcinoma (PDAC) cells. Driven by the YAP-TEAD transcriptional complex, UGP2 channels glucose-1-phosphate into UDP-Glc, fueling both aberrant N-glycosylation of growth receptors (like EGFR) and rapid glycogen synthesis[8][9].

Quantitative Kinetics of UDP-Glc Dependent Enzymes

To engineer robust assays or biocatalytic synthesis pipelines (e.g., xenobiotic detoxification or volatile glycosylation), scientists must benchmark their systems against established kinetic parameters. The table below summarizes the kinetic behavior of diverse UDP-glycosyltransferases (UGTs) utilizing UDP-Glc.

Enzyme System	Origin	Acceptor Substrate	Km (UDP-Glc)	Km (Acceptor)	Optimal pH	Optimal Temp	Source
PpUGT85A2	Plant (Prunus persica)	Linalool	0.684 mM	0.463 mM	7.5 – 8.0	30 – 40 °C	[10]
BcGT1	Bacterial (Bacillus cereus)	15-Hydroxy Cinmethylin	N/A	N/A	7.4	37 °C	[11][12]
UGGT	Mammalian / Plant	Denatured Glycoproteins	~ 20-50 µM	Varies	7.2 – 7.5	37 °C	[1][4]

Application Scientist's Protocol: Robust In Vitro Glycosylation

This methodology outlines a self-validating in vitro glycosylation workflow utilizing UDP-Glc disodium salt. It is designed to ensure high reproducibility by controlling for spontaneous hydrolysis and false-positive analytical readouts[10][11].

Causality in Experimental Design:

• Buffer Selection (HEPES/Tris pH 7.4-8.0): Maintains the optimal deprotonation state of the acceptor's hydroxyl group, priming it for nucleophilic attack, without degrading the UDP-Glc donor[10][11].

• Divalent Cations ( Mg2+ or Mn2+ ): Essential for coordinating the diphosphate leaving group of UDP-Glc. This coordination withdraws electron density, significantly lowering the activation energy for the glycosyl transfer[11].

• Quenching Strategy: Ice-cold acetonitrile or Trichloroacetic acid (TCA) rapidly denatures the enzyme, freezing the kinetic state and precipitating proteins to prevent LC-MS column fouling[10][11].

Step-by-Step Methodology:

• Reagent Preparation: Reconstitute UDP-Glc disodium salt in nuclease-free water to a 100 mM stock. Aliquot and store at -80°C to prevent freeze-thaw degradation.

• Reaction Assembly: In a microcentrifuge tube, combine 100 mM Tris-HCl (pH 7.5), 5 mM MgCl2​ , 2.0 mM Dithiothreitol (DTT, to maintain enzyme cysteine residues in a reduced state), and 1.0 mM acceptor substrate (e.g., 15HCM or linalool)[10][11].

• Enzyme Addition: Add the purified glycosyltransferase (e.g., 0.5 mg/mL).

  • Self-Validation Check: Always prepare a "No-Enzyme" control and a "No-Donor" control. This ensures that any observed product peak in downstream LC-MS is strictly dependent on the complete catalytic triad.

• Initiation: Initiate the reaction by adding UDP-Glc disodium salt to a final concentration of 2.0 mM[11].

• Incubation: Incubate at 30°C - 37°C with gentle agitation (400 rpm) for 30 minutes to 16 hours, depending on the required conversion rate[10][11].

• Quenching: Terminate the reaction by adding an equal volume of ice-cold acetonitrile (or 24% v/v TCA)[10][11].

• Validation & Analysis: Centrifuge at 15,000 x g for 10 minutes at 4°C. Spike the supernatant with a stable-isotope internal standard. Analyze via LC-MS/MS to quantify the exact stoichiometric depletion of the acceptor and the formation of the glycosylated product.

Step-by-step in vitro glycosylation assay workflow using UDP-Glc.

References

• Title: Biophysical properties of UDP-glucose: Glycoprotein glucosyltransferase, a folding sensor enzyme in the ER, delineated by synthetic probes Source: elsevierpure.com URL: [Link]

• Title: The UDP-glucose: glycoprotein glucosyltransferase (UGGT), a key enzyme in ER quality control, plays a significant role in plant growth as well as biotic and abiotic stress in Arabidopsis thaliana Source: nih.gov URL: [Link]

• Title: UDP-glucose:glycoprotein glucosyltransferase (UGGT1) promotes substrate solubility in the endoplasmic reticulum Source: molbiolcell.org URL: [Link]

• Title: UDP-GLC:GLYCOPROTEIN GLUCOSYLTRANSFERASE-GLUCOSIDASE II, THE YING-YANG OF THE ER QUALITY CONTROL Source: nih.gov URL: [Link]

• Title: Visualization of a flexible modular structure of the ER folding-sensor enzyme UGGT Source: nips.ac.jp URL: [Link]

• Title: Controllable Iterative β-Glucosylation from UDP-Glucose by Bacillus cereus Glycosyltransferase GT1: Application for the Synthesis of Disaccharide-Modified Xenobiotics Source: nih.gov URL: [Link]

• Title: UDP-Sugars as Extracellular Signaling Molecules: Cellular and Physiologic Consequences of P2Y14 Receptor Activation Source: nih.gov URL: [Link]

• Title: UDP-glucose pyrophosphorylase 2, a regulator of glycogen synthesis and glycosylation, is critical for pancreatic cancer growth Source: pnas.org URL: [Link]

• Title: UDP-glucose pyrophosphorylase 2, a regulator of glycosylation and glycogen, is essential for pancreatic cancer growth Source: biorxiv.org URL: [Link]

• Title: Reglucosylation by UDP-glucose:glycoprotein glucosyltransferase 1 delays glycoprotein secretion but not degradation Source: nih.gov URL: [Link]

• Title: Controllable Iterative β-Glucosylation from UDP-Glucose by Bacillus cereus Glycosyltransferase GT1: Application for the Synthesis of Disaccharide-Modified Xenobiotics Source: acs.org URL: [Link]

• Title: UDP-glucosyltransferase PpUGT85A2 controls volatile glycosylation in peach Source: oup.com URL: [Link]

Sources

• 1. The UDP-glucose: glycoprotein glucosyltransferase (UGGT), a key enzyme in ER quality control, plays a significant role in plant growth as well as biotic and abiotic stress in Arabidopsis thaliana - PMC [pmc.ncbi.nlm.nih.gov]
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• 3. NIPS_Research [nips.ac.jp]
• 4. tus.elsevierpure.com [tus.elsevierpure.com]
• 5. UDP-GLC:GLYCOPROTEIN GLUCOSYLTRANSFERASE-GLUCOSIDASE II, THE YING-YANG OF THE ER QUALITY CONTROL - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Reglucosylation by UDP-glucose:glycoprotein glucosyltransferase 1 delays glycoprotein secretion but not degradation - PMC [pmc.ncbi.nlm.nih.gov]
• 7. UDP-Sugars as Extracellular Signaling Molecules: Cellular and Physiologic Consequences of P2Y14 Receptor Activation - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pnas.org [pnas.org]
• 9. biorxiv.org [biorxiv.org]
• 10. academic.oup.com [academic.oup.com]
• 11. Controllable Iterative β-Glucosylation from UDP-Glucose by Bacillus cereus Glycosyltransferase GT1: Application for the Synthesis of Disaccharide-Modified Xenobiotics - PMC [pmc.ncbi.nlm.nih.gov]
• 12. pubs.acs.org [pubs.acs.org]

An In-depth Technical Guide on the Structure and Stability of Uridine 5'-diphosphoglucose Disodium Salt in Aqueous Solution

For researchers, scientists, and drug development professionals, understanding the behavior of key biological molecules in aqueous environments is paramount to experimental success and the development of robust applications. Uridine 5'-diphosphoglucose (UDPG), a pivotal nucleotide sugar in carbohydrate metabolism, is no exception.[1] This guide provides a comprehensive overview of the structure and stability of the commonly used disodium salt of UDPG in aqueous solutions, offering field-proven insights and detailed protocols to ensure the integrity of your experimental work.

Part 1: The Central Role and Molecular Architecture of UDPG

Biological Significance

Uridine 5'-diphosphoglucose is a high-energy activated form of glucose that serves as a fundamental building block in a multitude of anabolic pathways.[2] It is the primary glucosyl donor for the synthesis of glycogen, a critical energy reserve in animals.[2] Furthermore, UDPG is a precursor for the biosynthesis of other nucleotide sugars, such as UDP-galactose and UDP-glucuronic acid, which are essential for the formation of glycoproteins, glycolipids, and polysaccharides.[3] Its central role in these metabolic pathways makes it an indispensable reagent in biochemical and enzymatic assays, as well as a key molecule of interest in metabolic research and drug discovery.[1]

Molecular Structure of Uridine 5'-diphosphoglucose Disodium Salt

UDPG is a nucleotide sugar composed of a uridine base linked to a ribose sugar, which is in turn attached to a diphosphate group. The second phosphate is esterified to the anomeric carbon of a glucose molecule. The disodium salt form enhances its stability and solubility in aqueous solutions.[1]

Below is a diagram illustrating the molecular structure of Uridine 5'-diphosphoglucose.

Caption: Molecular structure of Uridine 5'-diphosphoglucose.

Part 2: Navigating the Stability Landscape of UDPG in Aqueous Environments

The stability of UDPG in aqueous solution is not absolute and is influenced by several critical factors. Understanding these factors is essential for accurate and reproducible experimental outcomes.

Key Factors Influencing Stability

2.1.1. pH

The pH of the aqueous solution is a primary determinant of UDPG stability. Studies have shown that the hydrolysis of UDPG is pH-dependent.[4] Specifically, UDPG is more susceptible to degradation at alkaline pH values.[5] The rate of hydrolysis increases significantly as the pH rises above 7.0.[5] For instance, the half-life of UDPG decreases as the pH increases from 7.0 to 9.0.[5] Therefore, for applications requiring prolonged incubation, maintaining a slightly acidic to neutral pH is advisable.

2.1.2. Temperature

Temperature plays a crucial role in the stability of UDPG solutions. As with most chemical reactions, the rate of UDPG hydrolysis increases with temperature.[6] For long-term storage, it is recommended to keep UDPG solutions frozen at -20°C or -80°C.[7][8][9] When in use, solutions should be kept on ice to minimize degradation. It is important to note that repeated freeze-thaw cycles should be avoided as they can also contribute to the degradation of the molecule. Following reconstitution, it is best practice to aliquot the solution into smaller volumes for single-use applications.[9]

2.1.3. Divalent Cations

The presence of divalent cations, such as Mg²⁺, can influence the stability of UDPG, particularly at alkaline pH.[5] Magnesium ions can catalyze the hydrolysis of the pyrophosphate bond, leading to the degradation of UDPG.[5] This is a critical consideration for enzymatic assays that require Mg²⁺ as a cofactor. The concentration of the divalent cation can impact the rate of degradation.[5]

2.1.4. Enzymatic Degradation

UDPG is a substrate for various enzymes, including UDP-glucose pyrophosphorylase and UDP-glucose dehydrogenase.[10][11] In biological samples or crude cell extracts, the presence of these enzymes can lead to the rapid degradation of UDPG. Therefore, when working with such samples, it is important to consider the potential for enzymatic breakdown and to take appropriate measures, such as using enzyme inhibitors or performing experiments at low temperatures to minimize enzymatic activity.

Mechanism of Hydrolysis

The spontaneous, non-enzymatic hydrolysis of UDPG in aqueous solution primarily involves the cleavage of the phosphoanhydride bond between the α and β phosphates or the phosphoester bond linking the β-phosphate to glucose. At acidic pH (pH 1-4), the hydrolysis mechanism is thought to proceed through a slow ionization via an SN1 process, forming a glycosyl ion and UDP.[4]

Below is a diagram illustrating the primary degradation pathway of UDPG through hydrolysis.

Caption: Hydrolysis of UDPG into UDP and Glucose-1-Phosphate.

Recommended Storage and Handling of Aqueous Solutions

To ensure the integrity of UDPG in aqueous solutions, the following storage and handling guidelines are recommended:

Parameter	Recommendation	Rationale
Storage Temperature	-20°C or -80°C for long-term storage.[7][8][9]	Minimizes the rate of chemical and enzymatic degradation.
Working Temperature	Keep on ice during use.	Reduces the rate of hydrolysis during experimental procedures.
pH of Solution	Maintain a slightly acidic to neutral pH (e.g., in buffers like MES or HEPES).	UDPG is more stable at lower pH values.[5]
Aliquoting	Aliquot into single-use volumes after reconstitution.[9]	Avoids repeated freeze-thaw cycles that can lead to degradation.
Buffer Choice	Use buffers that do not interact with UDPG or promote its degradation.[12]	Certain buffer components can affect enzyme activity and substrate stability.[12]

Part 3: Analytical Methods for Assessing UDPG Stability

To experimentally verify the stability of UDPG in your specific buffer and experimental conditions, several analytical techniques can be employed.

High-Performance Liquid Chromatography (HPLC)

HPLC is a powerful technique for separating and quantifying UDPG and its degradation products.[3][13]

3.1.1. Principle

Anion-exchange or reversed-phase chromatography can be used to separate UDPG from its potential hydrolysis products, such as UDP and glucose-1-phosphate. The concentration of UDPG can be determined by measuring the peak area from the UV absorbance at approximately 262 nm.[13][14]

3.1.2. Experimental Protocol: Anion-Exchange HPLC for UDPG Quantification

This protocol provides a general framework. Optimization of parameters such as gradient and flow rate may be necessary for specific applications.

• Instrumentation: An HPLC system equipped with a UV detector and an anion-exchange column (e.g., a strong anion-exchange column).

• Mobile Phase:

  • Buffer A: 25 mM Potassium Phosphate, pH 3.5

  • Buffer B: 25 mM Potassium Phosphate, 1 M KCl, pH 3.5

• Gradient:

  • 0-5 min: 100% Buffer A

  • 5-25 min: Linear gradient from 0% to 100% Buffer B

  • 25-30 min: 100% Buffer B

  • 30-35 min: Linear gradient from 100% to 0% Buffer B

  • 35-40 min: 100% Buffer A

• Flow Rate: 1.0 mL/min

• Detection: UV at 262 nm

• Sample Preparation: Dilute the UDPG solution in Buffer A to a suitable concentration.

• Standard Curve: Prepare a series of UDPG standards of known concentrations to generate a standard curve for quantification.

• Analysis: Inject the samples and standards onto the HPLC system. Integrate the peak corresponding to UDPG and quantify its concentration using the standard curve.

Enzymatic Assays

Coupled enzymatic assays can provide a functional measure of UDPG concentration.

3.2.1. Principle

The concentration of UDPG can be determined by using an enzyme for which UDPG is a substrate and coupling the reaction to a detectable change, such as the production or consumption of NADH, which can be monitored spectrophotometrically at 340 nm. A common coupling enzyme is UDP-glucose dehydrogenase, which catalyzes the oxidation of UDPG to UDP-glucuronic acid with the concomitant reduction of NAD⁺ to NADH.

3.2.2. Experimental Protocol: UDP-Glucose Dehydrogenase Coupled Assay

• Reagents:

  • Assay Buffer: 50 mM Glycine buffer, pH 8.7, containing 5 mM EDTA.

  • NAD⁺ solution: 10 mM in water.

  • UDP-glucose dehydrogenase solution (e.g., from bovine liver).

  • UDPG sample and standards.

• Procedure:

  • In a cuvette, combine 800 µL of Assay Buffer, 100 µL of NAD⁺ solution, and 50 µL of the UDPG sample or standard.

  • Mix well and incubate at room temperature for 2-3 minutes.

  • Measure the initial absorbance at 340 nm (A_initial).

  • Add 50 µL of the UDP-glucose dehydrogenase solution to initiate the reaction.

  • Monitor the increase in absorbance at 340 nm until the reaction is complete (the absorbance stabilizes). Record the final absorbance (A_final).

  • Calculate the change in absorbance (ΔA = A_final - A_initial).

• Quantification:

  • Prepare a standard curve by plotting the ΔA for known concentrations of UDPG standards.

  • Determine the concentration of the unknown sample from the standard curve.

Below is a workflow diagram for a coupled enzymatic assay for UDPG quantification.

Sources

• 1. chemimpex.com [chemimpex.com]
• 2. vaia.com [vaia.com]
• 3. HPLC Determination of Uridine Diphospate Glucose on Newcrom BH | SIELC Technologies [sielc.com]
• 4. Structure-activity studies of glucose transfer: determination of the spontaneous rates of hydrolysis of uridine 5'-diphospho-alpha-D-glucose (UDPG) and uridine 5'-diphospho-alpha-D-glucuronic acid (UDPGA) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. On the stability of nucleoside diphosphate glucose metabolites: implications for studies of plant carbohydrate metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Temperature: the single most important factor for degradation of glucose fluids during storage - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]
• 8. medchemexpress.com [medchemexpress.com]
• 9. UDP-α-D-Glucose, Disodium Salt - CAS 117756-22-6 - Calbiochem | 670120 [merckmillipore.com]
• 10. UDPglucose dehydrogenase. Kinetics and their mechanistic implications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Uridine diphosphate glucose breakdown is mediated by a unique enzyme activated by fructose 2,6-bisphosphate in Solanum tuberosum - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Factors affecting oligomerization status of UDP-glucose pyrophosphorylase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. caymanchem.com [caymanchem.com]

Protocols & Analytical Methods

In vitro glycosylation techniques using Uridine 5'-diphosphoglucose disodium salt

Application Note: Advanced In Vitro Glycosylation Techniques Utilizing Uridine 5'-Diphosphoglucose (UDP-Glc) Disodium Salt

Executive Summary & Mechanistic Overview

Uridine 5'-diphosphoglucose disodium salt (UDP-Glc) is the premier activated sugar donor utilized by Uridine diphosphate-dependent glycosyltransferases (UGTs). In drug development and synthetic biology, in vitro glycosylation using UDP-Glc is a critical tool for modifying the solubility, stability, and bioactivity of small molecules (e.g., flavonoids, phenolics) and proteins[1].

The enzymatic transfer relies on the GT-B structural fold of UGTs, which features two Rossmann-like domains separated by a catalytic cleft. The nucleophilic acceptor (bearing a hydroxyl, amine, thiol, or carbon atom) attacks the anomeric carbon of UDP-Glc. This reaction results in the formation of a stable glycosidic bond and the release of Uridine 5'-diphosphate (UDP) as a byproduct[2].

Understanding the causality of this pathway is essential for assay design. Because the accumulation of UDP can lead to product inhibition, and because some UGTs exhibit inherent UDP-glucose hydrolase activity (where water acts as the acceptor), experimental protocols must be rigorously controlled and self-validating[3].

Fig 1: Mechanistic pathway of UGT-catalyzed glycosylation and downstream UDP quantification.

Quantitative Data: Enzyme Systems & Substrate Scope

The versatility of UDP-Glc allows it to be paired with diverse UGTs to achieve highly regioselective and stereoselective modifications. Table 1 summarizes validated enzyme systems and their kinetic efficiencies.

Table 1: Representative UGT Systems and Substrate Scope using UDP-Glucose

Enzyme System	Source Organism	Target Acceptor Class	Glycosylation Type	Key Performance Metric
TcCGT1	Trollius chinensis	Flavonoids (e.g., Flavones)	C-glycosylation & O-glycosylation	>77% yield for 12 substrates[1]
ZjUGT	Ziziphus jujuba	Mycotoxins (Deoxynivalenol)	O-glycosylation (DON-3-Glc)	kcat/Km = 2450 M⁻¹ s⁻¹[2]
Bs-PUGT	Bacillus subtilis	Phenolic Alcohols (Tyrosol)	O-glycosylation	Broad substrate tolerance[1]
ApNGT	A. pleuropneumoniae	Membrane Proteins	N-glycosylation	High nanodisc compatibility[4]

Self-Validating Experimental Protocols

To ensure scientific integrity, every protocol below is designed as a self-validating system . This means the inclusion of specific operational controls that isolate the variable of interest, proving that the observed glycosylation is strictly an enzyme-catalyzed transfer of glucose from UDP-Glc to the target acceptor.

Protocol A: In Vitro Glycosylation of Small Molecules (Phenolics/Toxins)

This protocol is optimized for the glycosylation of small bioactive compounds or toxins (e.g., Deoxynivalenol) using recombinant plant or bacterial UGTs[2].

Causality & Rationale: We utilize a 4:1 molar ratio of UDP-Glc to the acceptor. Maintaining UDP-Glc in excess drives the equilibrium forward and mitigates the risk of the reverse reaction. The reaction is quenched with 100% Methanol (MeOH), which instantly denatures the UGT, freezing the kinetic state without hydrolyzing the newly formed glycosidic bond.

Step-by-Step Methodology:

• Master Mix Preparation: In a 1.5 mL microcentrifuge tube, prepare a 50 mM Sodium Phosphate buffer (pH 7.5). Note: Avoid amine-containing buffers like Tris, which can act as weak competitive acceptors.

• Substrate Addition: Add the target acceptor to a final concentration of 0.5 mM, followed by UDP-Glc disodium salt to a final concentration of 2.0 mM.

• Initiation: Add the purified UGT enzyme to a final concentration of 0.75 mg/mL. The total reaction volume should be 10 μL to 50 μL depending on the downstream analysis.

• Incubation: Incubate the mixture at 22°C – 30°C (enzyme-dependent) on a thermomixer at 300 rpm.

• Kinetic Quenching: At designated time intervals (e.g., 0.5, 1, 3, 6, and 24 h), extract a 10 μL aliquot and immediately quench by adding 90 μL of 100% cold MeOH[2].

• Clarification & Analysis: Centrifuge the quenched samples at 14,000 × g for 10 minutes to pellet the denatured protein. Analyze the supernatant via HPLC-MS to quantify the depletion of the acceptor and the appearance of the glucoside mass.

Self-Validation Controls:

• No-Enzyme Control: Run parallel reactions replacing the UGT with buffer. Validates that UDP-Glc does not spontaneously degrade or non-specifically bind the acceptor.

• No-Acceptor Control: Run parallel reactions omitting the small molecule. Quantifies the inherent UDP-glucose hydrolase activity of the UGT (where water acts as the acceptor)[3].

Protocol B: N-Linked Protein Glycosylation in Nanodiscs

Membrane proteins are notoriously difficult to glycosylate in vitro due to aggregation. Reconstituting them into nanodiscs maintains their native conformation, exposing target Asparagine (Asn) residues to N-glycosyltransferases (NGTs)[4].

Step-by-Step Methodology:

• Preparation: Isolate 250 μL of the target membrane protein (e.g., γ-sarcoglycan) reconstituted in lipid nanodiscs.

• Donor Addition: Add 1.4 mg of solid UDP-Glc directly to the 250 μL sample. Rationale: Adding solid UDP-Glc prevents the dilution of the nanodisc assembly.

• Enzyme Addition: Introduce ApNGT to a final concentration of 25 μM.

• Incubation: Place the sample on a slow rotator for 24 hours at room temperature.

• Purification: Dialyze the reaction mixture against 5 L of ddH₂O using a 10 kDa MWCO membrane. Rationale: Dialysis removes unreacted UDP-Glc and the UDP byproduct, which are highly charged and cause severe ion suppression during downstream Mass Spectrometry.

• Analysis: Analyze via SDS-PAGE (looking for a gel shift) and intact protein Mass Spectrometry.

Self-Validation Controls:

• No-Donor Control: A parallel 250 μL nanodisc sample treated with ApNGT but without UDP-Glc. Validates that any observed mass shift in the MS data is strictly dependent on the UDP-Glc donor[4].

Protocol C: High-Throughput Kinetic Quantification (UDP-Glo™ Assay)

Traditional HPLC is low-throughput. The UDP-Glo™ assay measures the leaving group (UDP), which is directly proportional to the amount of glycoside formed, enabling rapid kinetic screening[3].

Fig 2: Standardized self-validating workflow for high-throughput in vitro glycosylation screening.

Step-by-Step Methodology:

• Reaction Setup: In a 384-well solid white microplate, perform the glycosylation reaction (Protocol A) in a highly miniaturized 5 μL volume.

• Detection Coupling: Instead of quenching with MeOH, add 5 μL of UDP-Glo™ Detection Reagent to the well. Causality: This reagent simultaneously denatures the UGT to stop the reaction and initiates an enzymatic cascade that converts the released UDP into ATP, driving a luciferase-mediated light reaction.

• Incubation: Incubate the plate at room temperature for 60 minutes in the dark to allow the luminescent signal to stabilize.

• Readout: Measure luminescence using a microplate reader. Calculate UDP concentration by comparing the Relative Light Units (RLU) against a standard curve generated with pure UDP.

References

• Enzymatic Glycosylation Strategies in the Production of Bioactive Compounds. MDPI. Available at:[Link]

• In Vitro Glycosylation of the Membrane Protein γ-Sarcoglycan in Nanodiscs. ACS Omega. Available at:[Link]

• Plant-Derived UDP-Glycosyltransferases for Glycosylation-Mediated Detoxification of Deoxynivalenol: Enzyme Discovery, Characterization, and In Vivo Resistance Assessment. MDPI. Available at:[Link]

• Functional and Comparative Analysis of Small Molecule Glycosyltransferases from Plants by High-Throughput Assays. Molecular Life Sciences (TUM). Available at:[Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. mdpi.com [mdpi.com]
• 3. mls.ls.tum.de [mls.ls.tum.de]
• 4. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

Technical Support Center: Overcoming Product Inhibition in UDP-Glucose Dependent Assays

Welcome to the Application Science Support Center. As a Senior Application Scientist, I frequently consult with researchers whose in vitro uridine diphosphate-dependent glycosyltransferase (UGT) assays plateau prematurely. The culprit is rarely enzyme death or substrate depletion; it is almost always UDP product inhibition .

When UGTs transfer a glucose moiety from UDP-glucose to an aglycone acceptor, they release Uridine 5'-diphosphate (UDP) stoichiometrically. For many UGTs, UDP acts as a potent competitive inhibitor by occupying the nucleotide-sugar binding pocket, drastically reducing the Vmax​ and halting the reaction even when excess UDP-glucose remains.

This guide provides field-proven, self-validating protocols to bypass UDP inhibition, ensuring linear kinetics in analytical assays and high yields in preparative syntheses.

Troubleshooting Guide & FAQs

Q1: Why does my UGT reaction plateau early despite having excess UDP-glucose and acceptor substrate? A1: This is a classic hallmark of product inhibition. As the glycosylation reaction proceeds, the released UDP accumulates in the assay buffer. UDP is a potent inhibitor for many glycosyltransferases (such as O-GlcNAc transferase), often exhibiting an IC50​ in the sub-micromolar range 1. Because UDP shares the identical nucleotide structure with the donor substrate, it competes directly for the active site. To validate if this is your limiting factor, spike a fresh reaction with 50 µM of exogenous UDP; if the initial velocity drops significantly, product inhibition is occurring.

Q2: How can I eliminate UDP product inhibition in analytical assays without altering my UGT's intrinsic kinetics? A2: The most reliable method for analytical assays is the Alkaline Phosphatase (AP) Method . By supplementing your reaction buffer with a phosphatase (e.g., Calf Intestinal Alkaline Phosphatase, CIAP, or FastAP), the released UDP is rapidly hydrolyzed into uridine and inorganic phosphate (Pi) 2. Causality dictates that the AP will selectively degrade the free UDP product because its terminal phosphate is exposed, whereas the pyrophosphate group in the intact UDP-glucose donor is sterically protected by the glucose moiety.

Q3: I am scaling up a preparative enzymatic synthesis. Adding phosphatase destroys the UDP, meaning I lose the expensive nucleotide. Is there a better way? A3: Yes. For preparative scale or biocatalytic cascades, use the Sucrose Synthase (SuSy) Recycling System . By coupling your UGT reaction with SuSy and adding inexpensive sucrose to the buffer, SuSy utilizes the released UDP and sucrose to regenerate UDP-glucose and release fructose 3. This dual-action approach not only eliminates UDP product inhibition but also recycles the expensive UDP-glucose donor up to 9 times, allowing you to use catalytic amounts of the nucleotide sugar and driving thermodynamic equilibrium toward the product.

Q4: Are there any simple buffer additives that can mitigate UDP inhibition without requiring secondary coupling enzymes? A4: Yes, optimizing your divalent cation concentration is a critical first step. Magnesium ( Mg2+ ) forms a coordination complex with the pyrophosphate moiety of free UDP. The formation of the Mg2+ -UDP complex reduces the binding affinity of UDP to the UGT active site, thereby partially relieving product inhibition 4. Ensure a minimum of 5–10 mM MgCl2​ in your assay buffer as a baseline defense.

Quantitative Comparison of Mitigation Strategies

Mitigation Strategy	Mechanism of Action	Quantitative Impact / Yield	Relative Cost	Best Use Case
Alkaline Phosphatase (AP)	Hydrolyzes UDP to Uridine + Pi	Eliminates sub-micromolar ( IC50​<1μM ) inhibition	Low	Analytical endpoint assays, kinetic screening
Sucrose Synthase (SuSy)	Recycles UDP + Sucrose → UDP-Glc + Fructose	Increases molar conversion (e.g., 38% → 80.4%); recycles donor up to 9x	Medium (Requires SuSy)	Preparative scale synthesis, biocatalysis
Mg2+ Supplementation	Forms coordination complex with UDP	Modest Vmax​ recovery; shifts inhibition threshold	Very Low	Baseline buffer optimization

Experimental Protocols

Protocol A: The Alkaline Phosphatase (AP) Degradation Method

Designed for analytical kinetics and substrate screening.

• Buffer Preparation: Prepare a 50 mM Tris-HCl buffer (pH 7.4) containing 5 mM MgCl2​ and 1 mM KCl. Causality note: Mg2+ is required as a cofactor for both the UGT and the Alkaline Phosphatase.

• Reagent Assembly: Combine 0.5 mM of your aglycone acceptor and 1.25 mM UDP-glucose in the buffer.

• Phosphatase Addition: Add 0.2 U/µL of FastAP (thermosensitive alkaline phosphatase) or CIAP.

• Reaction Initiation: Add your purified UGT enzyme (typically 0.1–0.5 mg/mL) to initiate the reaction. Incubate at your UGT's optimal temperature (usually 25°C–30°C).

• Self-Validation Control (Critical): Prepare a parallel reaction lacking the UGT enzyme but spiked with 50 µM free UDP. Post-incubation, assay for free UDP (e.g., via HPLC or UDP-Glo). A successful AP system will show complete UDP degradation, confirming the AP is active and not inhibited by the buffer conditions.

Protocol B: The Sucrose Synthase (SuSy) Recycling Method

Designed for preparative-scale synthesis and maximizing atom economy.

• Buffer Preparation: Prepare a 50 mM HEPES buffer (pH 7.2) containing 10 mM MgCl2​ .

• Substrate Loading: Add 5 mM of your target aglycone acceptor and 100 mM Sucrose. Causality note: The massive molar excess of sucrose drives the SuSy thermodynamic equilibrium strictly toward UDP-glucose formation.

• Catalytic Donor Addition: Add only 0.5 mM UDP (or UDP-glucose). Unlike Protocol A, you do not need stoichiometric nucleotide sugars.

• Enzyme Coupling: Add 200 mU/mL of your target UGT and 200 mU/mL of Sucrose Synthase (e.g., from Glycine max or Acidithiobacillus caldus).

• Self-Validation Control (Critical): Run a parallel cascade lacking the initial UDP-glucose but containing 0.5 mM UDP and 100 mM sucrose. Product formation in this control confirms that SuSy successfully generated the UDP-glucose donor in situ from the UDP spike, validating the recycling loop.

Mandatory Visualization: Pathway Logic

Mechanisms of UDP product inhibition and enzymatic mitigation strategies (Phosphatase vs. SuSy).

References

• Enzymatic assay for UDP-GlcNAc and its application in the parallel assessment of substrate availability and protein O-GlcNAcylation. PMC / bioRxiv.1

• Plant-Derived UDP-Glycosyltransferases for Glycosylation-Mediated Detoxification of Deoxynivalenol: Enzyme Discovery, Characterization, and In Vivo Resistance Assessment. MDPI Toxins.2

• Towards the synthesis of glycosylated dihydrochalcone natural products using glycosyltransferase-catalysed cascade reactions. Green Chemistry (RSC Publishing).3

• The Effects of UDP-sugars, UDP, and Mg2+ on Uridine Diphosphate Glucuronosyltransferase Activity in Human Liver Microsomes. ResearchGate.4

Sources

• 1. Enzymatic assay for UDP-GlcNAc and its application in the parallel assessment of substrate availability and protein O-GlcNAcylation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Plant-Derived UDP-Glycosyltransferases for Glycosylation-Mediated Detoxification of Deoxynivalenol: Enzyme Discovery, Characterization, and In Vivo Resistance Assessment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Towards the synthesis of glycosylated dihydrochalcone natural products using glycosyltransferase-catalysed cascade reactions - Green Chemistry (RSC Publishing) DOI:10.1039/C4GC00960F [pubs.rsc.org]
• 4. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

Comparing Uridine 5'-diphosphoglucose disodium salt and dipotassium salt stability

As a Senior Application Scientist, I frequently encounter formulation and assay discrepancies arising from the overlooked nuances of counterion selection in nucleotide sugars. Uridine 5'-diphosphoglucose (UDP-glucose) is a critical nucleotide sugar that serves as a glucose donor in glycosylation pathways, a precursor for glycogen synthesis, and a potent agonist for the proinflammatory P2Y14 receptor[1].

While the active moiety is the UDP-glucose anion, this compound is commercially supplied as either a disodium salt (CAS 28053-08-9)[2] or a dipotassium salt . The choice of counterion profoundly impacts the compound's solid-state hygroscopicity, handling requirements, and long-term shelf stability. This guide provides an objective, data-supported comparison of these two salt forms to guide researchers in drug development and biochemical assay design.

Mechanistic Drivers of UDP-Glucose Degradation

Before comparing the specific salt forms, it is essential to understand the intrinsic chemical vulnerabilities of the UDP-glucose molecule. Once dissolved in an aqueous buffer, the counterions (Na+ or K+) dissociate, and the stability is entirely dictated by the UDP-glucose anion's environment.

The primary degradation route for UDP-glucose is the cleavage of its pyrophosphate linkage. This reaction is heavily dependent on two factors: pH and divalent cations [3].

• Alkaline Sensitivity: UDP-glucose is highly stable at a neutral pH (7.0) but undergoes rapid hydrolysis at alkaline pH values (pH > 8.0)[3].

• Cation Catalysis: The cleavage process requires the presence of divalent cations, such as Mg2+. The Mg2+ ion coordinates with the phosphate oxygens, drawing electron density away from the phosphorus atom. This increases the electrophilicity of the phosphorus, making it highly susceptible to nucleophilic attack by hydroxyl ions (OH-) present in alkaline solutions[3].

Fig 1. UDP-glucose alkaline degradation pathway catalyzed by Mg2+.

Disodium vs. Dipotassium Salt: Comparative Stability Profile

The critical divergence in stability between the disodium and dipotassium salts occurs in the solid state during storage and handling. The counterion dictates the crystal lattice packing energy and the hydration dynamics of the lyophilized powder.

• Disodium Salt (Na+): The disodium form is the industry standard for biochemical and pharmaceutical applications[4]. Sodium salts of nucleotides generally exhibit predictable hydration states and lower hygroscopicity. Because it resists rapid atmospheric moisture absorption, it is easier to weigh and handle on the benchtop without inducing premature solid-state hydrolysis[4]. When reconstituted, stock solutions are stable for up to 6 months at -20°C.

• Dipotassium Salt (K+): Potassium salts are occasionally selected for specific intracellular modeling assays (e.g., electrophysiology) where sodium exclusion is necessary to mimic the high-K+ intracellular environment. However, potassium salts possess a larger ionic radius and lower charge density, which often results in a highly deliquescent (moisture-absorbing) powder. If not handled in a dry box or stored with strict desiccation, the powder absorbs ambient humidity, creating micro-aqueous environments that accelerate pyrophosphate degradation.

Quantitative Stability Summary

Property	UDP-Glucose Disodium Salt	UDP-Glucose Dipotassium Salt
Primary Application	Standard biochemical assays, drug formulation	Intracellular modeling, Na+-sensitive assays
Solid-State Hygroscopicity	Low to Moderate	High (Deliquescent)
Aqueous Half-life (pH 7.0, 10 mM Mg2+)	Stable (No detectable loss)[3]	Stable (No detectable loss)[3]
Aqueous Half-life (pH 8.0, 10 mM Mg2+)	~773 min[3]	~773 min[3]
Aqueous Half-life (pH 9.0, 10 mM Mg2+)	~107 min[3]	~107 min[3]
Storage Recommendation	-20°C, desiccated	-20°C, strictly desiccated (Argon purge recommended)

Experimental Protocols for Stability Assessment

To validate these stability profiles in your own laboratory, it is crucial to employ self-validating experimental systems. The following protocols isolate the variables of pH, cation presence, and counterion hygroscopicity.

Protocol 1: 31P-NMR Kinetic Analysis of Aqueous Stability

Causality Note: We utilize 31P-NMR rather than coupled enzymatic assays (like UDP-glucose dehydrogenase) because reporter enzymes can denature at pH 9.0, confounding the degradation data. NMR allows direct, label-free quantification of the intact pyrophosphate versus cleaved products.

• Buffer Preparation: Prepare 50 mM Tris-HCl buffers adjusted to pH 7.0, 8.0, and 9.0. Supplement each with 10 mM MgCl2.

• Control Preparation (Self-Validation): Prepare a parallel pH 9.0 buffer containing 10 mM MgCl2 and 15 mM EDTA . Logic: EDTA chelates the Mg2+. If degradation is strictly metal-catalyzed, this control tube will show zero degradation, proving the cleavage is not merely base-catalyzed.

• Initiation: Dissolve UDP-glucose (disodium or dipotassium) to a final concentration of 5 mM in each buffer.

• Time-Course Sampling: Incubate at 25°C. Extract 500 µL aliquots at 0, 12, 20, 45, and 90 minutes[3].

• Quenching & Analysis: Immediately flash-freeze aliquots in liquid nitrogen to halt the reaction. Analyze via 31P-NMR, integrating the decreasing amplitude of the UDP-glucose chemical shift peaks against the rising peaks of UMP and Glucose-1-Phosphate.

• Kinetics: Plot the log10 of the remaining concentration versus time to calculate the half-life (t1/2)[3].

Fig 2. Experimental workflow for evaluating UDP-glucose degradation kinetics.

Protocol 2: Accelerated Solid-State Hygroscopicity Workflow

Causality Note: By exposing both salts to controlled high humidity, we can empirically measure moisture uptake (gravimetrically) and subsequent chemical degradation (via HPLC).

• Preparation: Accurately weigh 10.0 mg of lyophilized UDP-glucose disodium salt and dipotassium salt into separate, pre-weighed open glass vials.

• Humidity Chamber: Place the vials in a sealed desiccator containing a saturated NaCl solution (generates a constant ~75% Relative Humidity environment at 25°C).

• Control (Self-Validation): Place a second set of identical vials in a desiccator containing dry Drierite (0% RH). Logic: This proves that any observed degradation is moisture-induced rather than thermally induced.

• Gravimetric Tracking: Weigh the vials at 1, 4, 12, and 24 hours to plot the rate of water mass absorption.

• Chemical Assessment: At 24 hours, reconstitute the powders in HPLC-grade water and analyze via Anion-Exchange HPLC (UV detection at 260 nm) to quantify the percentage of intact UDP-glucose versus hydrolyzed UMP.

Conclusion & Best Practices

For the vast majority of research and drug development applications, Uridine 5'-diphosphoglucose disodium salt is the superior choice due to its robust solid-state stability and ease of handling[4]. The dipotassium salt should be strictly reserved for assays where sodium ions are fundamentally incompatible with the experimental design. Regardless of the salt chosen, stock solutions should be aliquoted, buffered to a neutral pH (7.0), kept free of divalent cations until the point of assay, and stored at -20°C to ensure maximum longevity.

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 2. selleckchem.com [selleckchem.com]
• 3. academic.oup.com [academic.oup.com]
• 4. leapchem.com [leapchem.com]

Validation of UDP-glucose disodium salt purity using NMR spectroscopy

Beyond the Chromatogram: Validating UDP-Glucose Disodium Salt Purity via Quantitative NMR (qNMR)

As a Senior Application Scientist specializing in analytical characterization, I frequently encounter a recurring pitfall in drug development and biocatalysis: the overestimation of nucleotide sugar purity. Uridine 5′-diphospho-α-D-glucose (UDP-glucose) disodium salt is a critical glycosyl donor in the biosynthesis of oligosaccharides and pharmaceutical glycosides. However, relying solely on traditional chromatographic methods for its purity validation often leads to downstream enzymatic failures.

In this guide, we will objectively compare the performance of High-Performance Liquid Chromatography (HPLC) against Quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy. By examining the causality behind analytical discrepancies, we will establish a self-validating qNMR protocol that serves as the gold standard for assessing the absolute purity of UDP-glucose disodium salt.

The Analytical Dilemma: Why Chromatography Falls Short

UDP-glucose is a highly polar, salt-form molecule. In standard purity assays, HPLC coupled with UV-Vis detection (typically at 262 nm) is employed to quantify the uracil moiety. However, this approach harbors a fundamental flaw: it is blind to non-UV-active impurities.

When UDP-glucose degrades—often via alkaline cleavage catalyzed by divalent cations like Mg2+ —it breaks down into UMP and cyclic glucose 1,2-phosphate. While HPLC-UV easily detects UMP, it completely misses the cyclic sugar phosphate. Furthermore, HPLC cannot detect residual inorganic salts, free glucose, or excess moisture, leading to a dangerous overestimation of the active pharmaceutical ingredient (API)[1][2].

In contrast, 1H qNMR is a primary ratio method of measurement[3]. It relies on the direct proportionality between the integrated signal area of a specific proton and the absolute number of those protons in the sample. By comparing the analyte's signal to an internal certified reference material (CRM), qNMR provides an absolute mass fraction without requiring a reference standard of UDP-glucose itself[1].

Comparative Experimental Data

To illustrate this, we analyzed a representative commercial batch of UDP-glucose disodium salt using three orthogonal techniques. The results are summarized in the table below:

Analytical Method	Detected Purity (% w/w)	Detected Impurities	Mechanistic Limitation
HPLC-UV (262 nm)	99.4%	UMP, UDP	Relies on the uracil chromophore; blind to non-UV active species (free sugars, inorganic salts, water)[1].
LC-MS (ESI-)	98.8%	UMP, UDP, Hexose-P	Ion suppression effects in highly polar matrices skew the quantitative accuracy of the response factors.
1H qNMR (Internal Std)	96.2%	UMP, Free Glucose, Acetate	Requires high sample concentration, but provides absolute, unbiased molar quantification[2].

Data Interpretation: The 3.2% discrepancy between HPLC and qNMR is not an error; it is the hidden mass of non-chromophoric impurities and hydration variations that qNMR successfully captures.

Experimental Workflow & Causality

To ensure scientific integrity, a qNMR assay must be a self-validating system. Every parameter—from solvent pH to relaxation delays—must be deliberately chosen and verified.

Fig 1. Step-by-step qNMR experimental workflow for absolute purity validation of UDP-glucose.

Self-Validating qNMR Protocol for UDP-Glucose

Step 1: Sample Preparation & Internal Standard Selection

• The Choice of Standard: We utilize Maleic acid (NIST SRM) as the internal standard (IS).

• The Causality: Maleic acid is highly soluble in D2​O and presents a sharp, distinct singlet at 6.26 ppm. This perfectly avoids spectral overlap with the UDP-glucose anomeric glucose proton (H1'') at ~5.6 ppm (a distinct double doublet)[4] and the uracil protons (H5 at ~5.9 ppm, H6 at ~7.9 ppm)[5].

• Matrix Control: UDP-glucose is susceptible to degradation at high pH. The D2​O must be buffered to a strict pH of 7.0 using a deuterated phosphate buffer to ensure analyte stability during the NMR acquisition.

Step 2: System Suitability & T1​ Relaxation

• The Rule of 7: In qNMR, incomplete magnetization recovery destroys quantitative accuracy. Before acquiring the quantitative spectrum, run an inversion-recovery experiment to determine the longitudinal relaxation time ( T1​ ) of the slowest-relaxing proton of interest.

• Validation: Set the relaxation delay ( D1​ ) to at least 7×T1​ . This guarantees >99.9% magnetization recovery between pulses[6]. For UDP-glucose and Maleic acid at 400 MHz, a D1​ of 45 seconds is typically required.

Step 3: Spectral Acquisition

• Parameters: Acquire the 1H spectrum using a 90° excitation pulse to maximize the signal[6].

• Validation: Ensure the Signal-to-Noise (S/N) ratio of the target peaks (anomeric H1'' and Maleic acid singlet) is ≥150 . Regulatory guidelines (such as those from the USP) mandate this threshold to ensure integration precision and minimize baseline noise interference[7].

Step 4: Processing and Absolute Purity Calculation

Apply zero-filling (to at least 64k points) and an exponential window function (LB = 0.3 Hz). Perform rigorous manual phase correction and a multipoint baseline correction.

Calculate the absolute mass fraction ( Px​ ) using the fundamental qNMR equation:

Px​=Istd​Ix​​×Nx​Nstd​​×Mstd​Mx​​×Wx​Wstd​​×Pstd​

Where:

• I = Integrated area (Analyte x at 5.6 ppm; Standard std at 6.26 ppm)

• N = Number of protons (1 for UDP-Glc H1''; 2 for Maleic acid)

• M = Molar mass (610.27 g/mol for UDP-Glc disodium salt; 116.07 g/mol for Maleic acid)

• W = Gravimetric weight of the samples

• Pstd​ = Certified purity of the Maleic acid standard

Conclusion

While HPLC-UV remains a valuable tool for routine batch-to-batch consistency checks, it is fundamentally inadequate for determining the absolute purity of complex, polar nucleotide sugars. By implementing this self-validating qNMR methodology, researchers can account for all proton-bearing species, bypass the need for specific analyte reference standards, and ensure that the UDP-glucose used in critical biotransformations is exactly as pure as claimed.

References

• ResearchGate. "NMR identification of UDP-hexoses. LN3 cells were grown in unlabeled..." ResearchGate. Available at:[Link]

• ResearchGate. "NMR spectra of UDP-Glc samples incubated for 0, 20, 45, and 90 min at..." ResearchGate. Available at:[Link]

• ACS Publications. "Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay." ACS Publications. Available at:[Link]

• Spectroscopy Europe. "Quantitative NMR spectroscopy in the quality evaluation of active pharmaceutical ingredients and excipients." Spectroscopy Europe. Available at: [Link]

• BMRB. "UDP Glucuronate at BMRB." BMRB. Available at:[Link]

• ResolveMass Laboratories Inc. "Quantitative Nuclear Magnetic Resonance (qNMR) Analysis Explained: What It Is and How It Works." ResolveMass Laboratories Inc. Available at: [Link]

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• 5. bmse000292 UDP Glucuronate at BMRB [bmrb.io]
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• 7. resolvemass.ca [resolvemass.ca]

Comparative analysis of commercial Uridine 5'-diphosphoglucose disodium salt preparations

Introduction Uridine 5'-diphosphoglucose (UDP-Glc) disodium salt is a critical nucleotide sugar that serves as the primary glucosyl donor in glycosylation and glycogen biosynthesis[1]. Beyond its metabolic role, UDP-Glc is the highly potent endogenous agonist for the P2Y14 receptor, a G protein-coupled receptor (GPCR) intricately involved in immune and inflammatory responses, particularly in modulating neutrophil and glial cell activity[2].

As a Senior Application Scientist, I frequently evaluate commercial biochemical preparations to ensure experimental reproducibility. The disodium salt form of UDP-Glc is universally preferred in commercial preparations due to its enhanced aqueous solubility and stability compared to the free acid[1]. However, variations in biological source, purification methods, and trace impurities can significantly impact sensitive functional assays, such as GPCR activation or precise kinetic studies of glycosyltransferases.

This guide provides a comparative analysis of leading commercial UDP-Glc disodium salt preparations, detailing their specifications, and establishes self-validating protocols for purity verification and P2Y14 receptor activation.

Comparative Analysis of Commercial Preparations

When selecting a UDP-Glc preparation, the primary considerations are chromatographic purity, biological versus synthetic origin, and lot-to-lot consistency. Table 1 summarizes the quantitative specifications of key commercial suppliers.

Table 1: Quantitative Comparison of Commercial UDP-Glc Disodium Salt Preparations

Supplier	Purity Specification	Source	Solubility (H₂O)	Primary Recommended Applications
Sigma-Aldrich	≥98.0% (HPLC)	Saccharomyces cerevisiae	50 mg/mL, clear	Glycogen synthesis, P2Y14 activation, enzymatic assays
MedChemExpress (MCE)	≥98.0% (Lot specific up to 99.59%)[3][4]	Synthetic / Biocatalytic	≥ 0.55 mg/mL (in buffer)[5]	High-throughput screening, in vitro cell viability assays[2]
Nacalai Tesque	>99.0% (HPLC)[6]	Enzymatic synthesis	Highly soluble	Analytical standards, precise glycosyltransferase kinetics
LGC Standards	>95.0% (HPLC)[7]	Not specified	Soluble	General biochemical research

Causality Insight: Preparations derived from Saccharomyces cerevisiae (e.g., Sigma-Aldrich) often contain trace amounts of other yeast-derived nucleotide sugars if not rigorously purified. For highly sensitive P2Y14 receptor assays where structurally similar nucleotides might act as partial agonists or antagonists, utilizing a synthetically or enzymatically derived preparation with >99% purity (e.g., Nacalai Tesque or high-purity MCE lots) is critical to prevent off-target receptor modulation[8].

Mechanistic Grounding: P2Y14 Receptor Activation

UDP-Glc binds to a bipartite pocket in the P2Y14 receptor, featuring an electropositive subpocket for the uracil-nucleotide and a neutral vestibule for the hexose moiety[9]. Activation of this Gi/o-coupled receptor inhibits adenylyl cyclase, leading to decreased cAMP levels, which subsequently modulates downstream inflammatory pathways, such as inducing neutrophil apoptosis and impairing migration[2].

Mechanistic pathway of UDP-Glc mediated P2Y14 receptor activation and downstream neutrophil modulation.

Self-Validating Experimental Protocols

To ensure scientific integrity, every protocol must include internal controls that validate the assay's performance independent of the test article.

Protocol 1: Chromatographic Purity Verification (HPLC)

Before utilizing any commercial UDP-Glc preparation in sensitive assays, its purity and concentration must be verified. Relying solely on the manufacturer's Certificate of Analysis introduces risk, as nucleotide sugars can degrade into UMP, UDP, and free glucose upon improper storage (e.g., freeze-thaw cycles or exposure to moisture)[10].

Step-by-Step Methodology:

• Sample Preparation: Dissolve the UDP-Glc disodium salt preparation in 0.01 N HCl (pH 2.0) to a theoretical concentration of 1 mM.

  • Causality: The acidic environment stabilizes the nucleotide and ensures consistent protonation for accurate UV quantification based on the molar extinction coefficient (ε262 = 10,000)[6].

• Column Selection: Utilize a strong anion-exchange column (e.g., Shim-pack WAX-1, 4.0 mm ID × 50 mm)[6].

  • Causality: Anion exchange perfectly resolves UDP-Glc from its primary degradation products (UDP and UMP) based on the net negative charge of the phosphate groups.

• Gradient Elution: Run a gradient from 20 mM Phosphate buffer (pH 7.0) to 480 mM Phosphate buffer (pH 6.85)[6].

• Detection: Monitor absorbance at 260 nm and 262 nm.

• Self-Validation System: Inject a blank (0.01 N HCl) to establish baseline noise. Spike a known concentration of a certified UMP standard into the UDP-Glc sample. The successful baseline resolution of the UMP peak from the UDP-Glc peak validates the column's resolving power and confirms the absence of co-eluting degradation products.

HPLC workflow for verifying UDP-Glc purity with a built-in UMP spike-in validation step.

Protocol 2: P2Y14 Receptor Agonist Assay (Neutrophil Viability)

To evaluate the functional efficacy of the UDP-Glc preparation, an in vitro neutrophil viability assay is employed. UDP-Glc upregulates P2Y14 expression and induces neutrophil apoptosis[2].

Step-by-Step Methodology:

• Cell Culture: Isolate primary neutrophils or utilize a validated neutrophil-like cell line. Seed at a density of 1×10⁵ cells/well in a 96-well plate.

• Treatment: Treat cells with a concentration gradient of the UDP-Glc preparation (0, 1, 10, 50, and 100 μM)[2].

• Incubation: Incubate for 24 hours at 37°C, 5% CO₂.

  • Causality: A 24-hour window is required to allow for GPCR-mediated transcriptional changes (e.g., suppression of CCL3, IL1β, TNF-α) and the execution of the apoptotic cascade[2].

• Self-Validation System (Antagonist Control): In parallel wells, pre-treat cells with 1 μM PPTN (HY-110322A), a highly selective P2Y14 receptor antagonist, for 30 minutes prior to adding 100 μM UDP-Glc[2].

  • Causality: If the observed apoptosis is genuinely mediated by the P2Y14 receptor and not by non-specific cytotoxicity from impurities in the preparation, the addition of PPTN will completely blunt the effect, restoring cell viability to baseline levels.

• Quantification: Assess cell viability using a standard luminescent ATP assay or flow cytometry (Annexin V/PI staining).

Conclusion & Recommendations

For routine enzymatic synthesis and glycosyltransferase assays, the Saccharomyces cerevisiae-derived UDP-Glc from Sigma-Aldrich offers an excellent balance of cost and performance. However, for rigorous pharmacological profiling of the P2Y14 receptor, researchers should prioritize enzymatically synthesized or ultra-high purity synthetic lots (>99%) from suppliers like Nacalai Tesque or MedChemExpress to eliminate the confounding variables of trace nucleotide impurities[4][6]. Always implement chromatographic verification and antagonist-controlled functional assays to ensure robust, self-validating data.

References

• ResearchGate - UDP-glucose and MRS2905 agonist-bound states of the purinergic P2Y14 receptor. Available at:[Link]

• Nacalai Tesque - Sialic Acid Related Products and Others. Available at: [Link]

• EMBL-EBI - Structure-activity relationship of uridine 5'-diphosphoglucose analogues. Available at:[Link]

• Watson International - Uridine 5'-diphosphoglucose disodium salt CAS 28053-08-9. Available at: [Link]

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• 10. watson-int.com [watson-int.com]

Safety & Regulatory Compliance

Navigating the Safe Handling of Uridine 5'-diphosphoglucose Disodium Salt: A Comprehensive Guide

In the dynamic landscape of biochemical research and drug development, the meticulous handling of reagents is paramount to both experimental success and laboratory safety. This guide provides essential, in-depth procedural guidance for the safe handling of Uridine 5'-diphosphoglucose disodium salt (UDP-Glc), a crucial nucleotide sugar in cellular metabolism.[1][2] While often considered to have a low hazard profile, conflicting safety data necessitates a cautious and well-informed approach. This document is structured to empower researchers with the knowledge to implement safe and effective handling, storage, and disposal protocols.

Hazard Assessment: A Case for Prudent Practice

A review of available Safety Data Sheets (SDS) for Uridine 5'-diphosphoglucose disodium salt reveals some inconsistencies in hazard classification. While some suppliers classify the substance as not hazardous under the Globally Harmonized System (GHS)[3], others indicate it is "Harmful if swallowed"[4]. A similar compound, Uridine-5'-diphosphate disodium salt, is listed as causing skin and serious eye irritation[5][6].

Given this variability, this guide adopts the principle of "As Low As Reasonably Practicable" (ALARP) for chemical exposure. We will proceed with the more conservative assumption that UDP-Glc may be harmful if ingested and has the potential to be a skin and eye irritant. Adherence to the Occupational Safety and Health Administration (OSHA) Laboratory Standard (29 CFR 1910.1450) is mandatory.[7][8][9][10] This standard requires the development of a Chemical Hygiene Plan (CHP) to minimize employee exposure to hazardous chemicals.[7][8][9]

Key Takeaway: Due to conflicting safety information, treat Uridine 5'-diphosphoglucose disodium salt with a heightened level of caution.

Personal Protective Equipment (PPE): Your First Line of Defense

The selection and proper use of Personal Protective Equipment (PPE) is the most critical step in mitigating potential exposure. The following PPE is mandatory when handling UDP-Glc in its solid form or in solution.

PPE Component	Specification	Rationale
Eye and Face Protection	ANSI Z87.1-compliant safety glasses with side shields. A face shield should be worn over safety glasses when there is a risk of splashing.[11][12]	Protects against accidental splashes of solutions or airborne particles of the solid compound, which could cause eye irritation.[5][11]
Hand Protection	Disposable nitrile gloves.[12]	Provides a barrier against skin contact. Gloves should be inspected before use and changed immediately if contaminated or compromised.[13]
Body Protection	A buttoned, knee-length laboratory coat.[12][13]	Protects skin and personal clothing from contamination.
Respiratory Protection	Generally not required under normal laboratory conditions with adequate ventilation. If handling large quantities or if dust is generated, a NIOSH-approved N95 respirator is recommended.	Minimizes the risk of inhaling the powder, which is a potential route of exposure.[4]

Important Note: Always inspect PPE for integrity before use. Contaminated PPE must be removed promptly and disposed of according to your institution's hazardous waste guidelines.[11]

Procedural Guidance: From Receipt to Disposal

A systematic workflow ensures safety at every stage of handling Uridine 5'-diphosphoglucose disodium salt.

• Inspection: Upon receipt, inspect the container for any damage or leaks.

• Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area.[6] Many suppliers recommend storage at -20°C.[6]

• Labeling: Ensure the container is clearly labeled with the chemical name and any hazard warnings.[8]

• Designated Area: All handling of solid UDP-Glc should be performed in a designated area, such as a chemical fume hood or a bench with good local exhaust ventilation, to minimize dust inhalation.

• Weighing: When weighing the powder, use a balance inside a fume hood or a ventilated enclosure.

• Dissolving: To prepare solutions, slowly add the solid to the solvent to avoid splashing. UDP-Glc is soluble in water.[1]

• Hygiene: Do not eat, drink, or smoke in the laboratory.[4] Wash hands thoroughly after handling the compound, even if gloves were worn.[4]

In the event of a spill:

• Evacuate: If the spill is large or in a poorly ventilated area, evacuate the immediate vicinity.

• Communicate: Notify your laboratory supervisor and Environmental Health & Safety (EHS) department.

• Control: For small spills of the solid, gently sweep it up, avoiding dust generation, and place it in a sealed container for disposal. For liquid spills, absorb with an inert material (e.g., vermiculite, sand) and place in a sealed container.

• Decontaminate: Clean the spill area with soap and water.

• PPE: Wear appropriate PPE during the entire cleanup process.

All waste containing Uridine 5'-diphosphoglucose disodium salt, including empty containers, contaminated PPE, and spill cleanup materials, should be disposed of as chemical waste in accordance with local, state, and federal regulations.[4] Do not dispose of it down the drain.

Experimental Workflow and Safety Integration

The following diagram illustrates the integration of safety protocols into the standard experimental workflow for using Uridine 5'-diphosphoglucose disodium salt.

Sources

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